BE“GH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Preparation of
ML 315 Hydrochloride Stock Solution

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ML 315 hydrochloride

Cat. No.: B560325

For Researchers, Scientists, and Drug Development Professionals

Abstract

ML 315 is a potent and selective dual inhibitor of Cyclin-Dependent Kinases (CDK) and Dual-
specificity tyrosine-phosphorylation-regulated kinases (DYRK).[1][2] Accurate and consistent
preparation of stock solutions is critical for ensuring reproducible results in experimental
settings. This document provides a detailed protocol for the preparation, storage, and handling
of ML 315 hydrochloride stock solutions for research use.

Chemical and Physical Properties

ML 315 hydrochloride is a small molecule inhibitor used in cancer and neurological disease
research.[1] Key quantitative data are summarized in the table below for easy reference.
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Property Value Reference(s)
Molecular Formula C1sH14CI3N302 [1]

Molecular Weight 410.68 g/mol [1][3]

CAS Number 2172559—91—8 or 1440251-53- e
Appearance Solid powder N/A

Solubility in DMSO 50 mg/mL (121.75 mM) [1]

) -20°C for 1 month; -80°C for
Storage (in solvent) [1]
up to 6 months

Safety and Handling Precautions

ML 315 hydrochloride is classified as a hazardous substance. It may cause skin irritation,
serious eye irritation, and respiratory irritation. Always handle this compound in a well-
ventilated area, preferably a chemical fume hood.

Required Personal Protective Equipment (PPE):
o Safety glasses or goggles

e Chemical-resistant gloves (e.qg., nitrile)

o Laboratory coat

Avoid inhalation of dust and direct contact with skin and eyes. In case of contact, wash the
affected area thoroughly with water. Refer to the Safety Data Sheet (SDS) for complete safety
information.

Experimental Protocol: Preparing a 10 mM Stock
Solution

This protocol describes the preparation of a 10 mM stock solution of ML 315 hydrochloride in
Dimethyl Sulfoxide (DMSO).
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Materials:

ML 315 hydrochloride powder

o Anhydrous/molecular sieve-dried DMSO (=99.7%)[4][5]
e Microcentrifuge tubes or amber glass vials

o Calibrated analytical balance

» Pipettes and sterile, filtered pipette tips

» Vortex mixer

o Water bath or heat block (optional)

e Sonicator (optional)

Procedure:

o Equilibrate Compound: Before opening, allow the vial of ML 315 hydrochloride to warm to
room temperature to prevent condensation of moisture.

o Calculate Required Mass: Use the following formula to calculate the mass of ML 315
hydrochloride needed to prepare your desired volume of a 10 mM stock solution.

Mass (mg) = Desired Volume (mL) x 10 mM x 410.68 ( g/mol ) / 1000

Example Calculation for 1 mL of 10 mM stock: Mass (mg) =1 mL x 10 mM x 410.68 / 1000 =
4.11 mg

o Weigh Compound: Carefully weigh the calculated amount of ML 315 hydrochloride powder
using an analytical balance and transfer it to a sterile microcentrifuge tube or vial.

e Add Solvent: Add the calculated volume of DMSO to the tube containing the compound. For
the example above, add 1 mL of DMSO.
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e Dissolve Compound: Close the tube tightly and vortex thoroughly for 1-2 minutes. Observe
the solution to ensure all solid has dissolved.

o Note on Solubility: ML 315 hydrochloride has a high solubility in DMSO, but achieving 50
mg/mL may require warming and sonication.[1] For a 10 mM stock (~4.11 mg/mL),
dissolution should occur readily at room temperature. If particulates remain, brief warming
in a 60°C water bath or sonication may be necessary to facilitate complete dissolution.[1]

 Aliquot for Storage: To avoid repeated freeze-thaw cycles, which can degrade the
compound, dispense the stock solution into smaller, single-use aliquots in sterile
microcentrifuge tubes.

» Store Properly: Store the aliquots upright in a freezer at -20°C for short-term storage (up to 1
month) or at -80°C for long-term storage (up to 6 months).[1] Clearly label all tubes with the
compound name, concentration, and date of preparation.

Visualizations
Experimental Workflow
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Stock Solution Preparation Workflow
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Caption: Workflow for preparing ML 315 hydrochloride stock solution.

Signaling Pathway Inhibition
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Caption: ML 315 inhibits CDK and DYRK signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of ML 315
Hydrochloride Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560325#how-to-prepare-ml-315-hydrochloride-stock-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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